2-(1H-benzo[d]imidazol-1-yl)-1-(1,1-dioxido-7-phenyl-1,4-thiazepan-4-yl)ethanone

• IUPAC Name: 2-(benzimidazol-1-yl)-1-(1,1-dioxo-7-phenyl-1,4-thiazepan-4-yl)ethanone
• InChI: InChI=1S/C20H21N3O3S/c24-20(14-23-15-21-17-8-4-5-9-18(17)23)22-11-10-19(27(25,26)13-12-22)16-6-2-1-3-7-16/h1-9,15,19H,10-14H2
• InChI Key: QZMXRBDUMOYMIU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCS(=O)(=O)C1C2=CC=CC=C2)C(=O)CN3C=NC4=CC=CC=C43
• Molecular Formula: C20H21N3O3S
• Molecular Weight: 383.5 g/mol
• CAS No.: 2034308-78-4

Description

2-(1H-benzo[d]imidazol-1-yl)-1-(1,1-dioxido-7-phenyl-1,4-thiazepan-4-yl)ethanone is a useful research compound. Its molecular formula is C20H21N3O3S and its molecular weight is 383.47. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

2-(1H-benzo[d]imidazol-1-yl)-1-(1,1-dioxido-7-phenyl-1,4-thiazepan-4-yl)ethanone and its derivatives have been a subject of extensive research due to their promising biological activities. One study presented the synthesis of new imidazole-based heterocycles including thiazole, arylidiene, and coumarin derivatives. These compounds were evaluated for their antimicrobial, antioxidant, anti-hemolytic, and cytotoxic activities. The study found that specific compounds exhibited excellent antibacterial activity against tested bacteria, potent antioxidant reagents, and significant cytotoxic activity against certain cell lines (Abdel-Wahab, Awad, & Badria, 2011).

Antimicrobial Potential

Another research effort focused on the synthesis of novel 4-(1H-benz[d]imidazol-2yl)-1,3-thiazol-2-amines and their derivatives. These compounds were evaluated for their antibacterial and antifungal activities against clinical isolates of Gram-positive and Gram-negative bacteria. The findings revealed that some of these compounds demonstrated antibacterial activity comparable to standard antibiotics like Streptomycin and Benzyl penicillin, and antifungal activity against Fluconazole (Reddy & Reddy, 2010).